Cas no 2101945-41-7 (3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester)

• Product Name: 3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester
• CAS No: 2101945-41-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 4779837
• Update Time: 2025-10-28

3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester
• ethyl 2-(3-azabicyclo[3.1.1]heptan-6-yl)acetate

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)4-9-7-3-8(9)6-11-5-7/h7-9,11H,2-6H2,1H3
• InChI Key： YGUZFMNLRYKFFY-UHFFFAOYSA-N
• SMILES： C12CC(C1CC(OCC)=O)CNC2

Additional information on 3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester

3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester

The compound with CAS number 2101945-41-7, commonly referred to as 3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester, is a structurally unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are known for their rigid and compact structures, making them valuable in drug design and synthesis.

The name 3-Azabicyclo[3.1.1]heptane refers to a bicyclic system where a nitrogen atom is incorporated into the ring structure, creating a rigid framework that can mimic certain bioactive conformations found in natural products. The presence of the acetic acid ethyl ester group at the 6-position of the bicyclic system adds functional diversity, enabling this compound to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing complex alkaloid frameworks, which are often found in natural products with therapeutic properties. The rigid bicyclic structure of 3-Azabicyclo[3.1.1]heptane provides an ideal platform for controlling stereochemistry during synthesis, a critical factor in drug development.

In terms of synthetic applications, the ethyl ester group in ethyl ester facilitates various transformations, such as hydrolysis to yield the corresponding carboxylic acid or further derivatization to introduce additional functionalities. These properties make this compound versatile in organic synthesis, enabling chemists to explore its potential in creating novel bioactive agents.

The latest research also points to the potential of this compound in medicinal chemistry, particularly in the design of GPCR modulators and kinase inhibitors. Its unique structure allows for interactions with specific protein targets, making it a promising candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In conclusion, 3-Azabicyclo[3.1.1]heptane-6-acetic acid, ethyl ester (CAS No: 2101945-41-7) is a versatile and structurally intriguing compound with significant potential in organic synthesis and drug discovery. Its rigid bicyclic framework and functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents.